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Compound of Interest

Compound Name: 2-(2-Heptynylthio)-phenol acetate

Cat. No.: B1667558 Get Quote

A comprehensive review of the available scientific literature reveals a significant scarcity of

detailed information regarding the discovery, history, and specific biological activities of 2-(2-
Heptynylthio)-phenol acetate. While basic chemical identifiers are available, in-depth

experimental data, detailed protocols, and a clear history of its development are not present in

the public scientific domain.

This guide presents the limited available information and provides a broader context based on

related chemical classes to offer potential areas of interest for researchers and drug

development professionals.

Chemical Identity
Basic chemical information for 2-(2-Heptynylthio)-phenol acetate has been compiled from

various chemical databases.

Property Value

CAS Number 209125-28-0

Molecular Formula C₁₅H₁₈O₂S

Molecular Weight 262.37 g/mol
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There is no readily available information in published scientific literature detailing the discovery

or historical development of 2-(2-Heptynylthio)-phenol acetate. The compound is indexed in

chemical databases, but its origin, synthesis, and initial characterization are not described in

the searched resources.

Biological Activity and Potential Applications
Specific biological data for 2-(2-Heptynylthio)-phenol acetate is largely absent from the

scientific literature. However, the structural motifs present in the molecule—a phenol acetate

and an organosulfur component—are found in compounds with known biological activities.

One source briefly mentions an acetate derivative of a similar compound, referred to as APHS,

in the context of nonsteroidal anti-inflammatory drug (NSAID) research, suggesting a potential

investigation into cyclooxygenase (COX) inhibition pathways.[1] However, no specific data,

such as IC₅₀ values or detailed experimental outcomes, are provided.

General Activity of Related Compound Classes
Organosulfur Compounds: This broad class of compounds, particularly those derived from

natural sources like garlic, are recognized for a variety of biological activities. These include

antioxidant, antibacterial, anticarcinogenic, and anti-inflammatory properties.[2][3][4][5] The

mechanisms often involve the modulation of redox-sensitive signaling pathways and

interaction with various enzymatic systems.[4]

Phenol Derivatives: Phenolic compounds are well-known for their antioxidant capabilities,

acting as radical scavengers and inhibitors of lipid peroxidation.[2][6] The presence of a

phenol moiety is a common feature in many biologically active molecules, including some

NSAIDs.

Given these general activities, it could be hypothesized that 2-(2-Heptynylthio)-phenol
acetate might exhibit antioxidant or anti-inflammatory properties, but this remains speculative

without direct experimental evidence.

Experimental Protocols
A thorough search for detailed experimental methodologies for the synthesis, purification, or

biological evaluation of 2-(2-Heptynylthio)-phenol acetate did not yield any specific protocols.
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Signaling Pathways and Experimental Workflows
Due to the lack of research on its mechanism of action, no signaling pathways or experimental

workflows can be described or visualized for 2-(2-Heptynylthio)-phenol acetate.

Conclusion
2-(2-Heptynylthio)-phenol acetate is a chemical entity for which there is a notable absence of

in-depth scientific literature. While its basic chemical properties are documented, its discovery,

history, biological functions, and the experimental protocols associated with it remain

uncharacterized in the public domain. The information on related classes of compounds, such

as organosulfur compounds and phenol derivatives, may offer a starting point for future

research, but any potential activities of 2-(2-Heptynylthio)-phenol acetate are purely

speculative at this time. Further research is required to elucidate the synthesis,

characterization, and potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667558#discovery-and-history-of-2-2-heptynylthio-
phenol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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